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Compound of Interest

Compound Name: Dimethyl 5-nitroisophthalate

Cat. No.: B082987

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the core chemical and
physical properties of Dimethyl 5-nitroisophthalate. It includes a detailed summary of its
properties in a structured format, experimental protocols for its synthesis, and visualizations of
its synthetic utility. This document is intended to serve as a valuable resource for professionals
in research, chemical synthesis, and drug development.

Core Chemical and Physical Properties

Dimethyl 5-nitroisophthalate is a chemical compound that serves as a key intermediate in
various organic syntheses.[1] Its fundamental properties are summarized below for easy
reference and comparison.
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Property Value Source(s)
Molecular Formula C10H9NOs [1112]
Molecular Weight 239.18 g/mol [1][3]

CAS Number 13290-96-5 [1][3]
Appearance Slightly yellow fine crystalline 1]

powder

Melting Point 123-125 °C [1][3]
Boiling Point 381.83°C (rough estimate) [1]

Density 1.4504 g/cm3 (rough estimate) [1114]
Refractive Index 1.5310 (estimate) [1]14]

Freely soluble in anhydrous
formic acid; sparingly soluble
N in DMF; very slightly soluble in
Solubility _ ) [1][4]
ether and MDC; practically
insoluble in alcohol and water.

Soluble in Toluene.

Room Temperature, sealed in
Storage [1][4]
a dry place.

Spectral Data

Comprehensive spectral data is available for Dimethyl 5-nitroisophthalate, which is crucial for
its identification and characterization.

e H NMR: Spectral data is available and can be found through various chemical databases.[5]

[6]

* IR Spectrum: Infrared spectroscopy data is available, with spectra provided from KBr-Pellet
and gas-phase techniques.[2][5][7][8]

e Mass Spectrometry: GC-MS data is available for this compound.[5][9]
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Experimental Protocols
Synthesis of Dimethyl 5-nitroisophthalate

A common method for the synthesis of Dimethyl 5-nitroisophthalate is through the
esterification of 5-nitroisophthalic acid.[10]

Materials:

¢ 5-nitroisophthalic acid (5.0 g)

e Methanol (33.3 mL)

o Concentrated sulfuric acid (1.0 mL)

e 100 mL three-necked round-bottomed flask
» Condenser

» Electric stirrer

e Thermometer

Procedure:

To a 100 mL three-necked round-bottomed flask equipped with a condenser, electric stirrer,
and thermometer, add 5.0 g of 5-nitroisophthalic acid and 33.3 mL of methanol.[10]

« Stir the mixture at room temperature under a nitrogen atmosphere for approximately 3
minutes until the solid is completely dissolved, resulting in a colorless, transparent solution.
[10]

e Slowly add 1.0 mL of concentrated sulfuric acid dropwise to the solution.[10]
o Heat the mixture to reflux. A white solid precipitate will be observed after about 3 hours.[10]

e Monitor the reaction progress using thin-layer chromatography (TLC) with a mobile phase of
dichloromethane:methanol (10:1).[10]
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¢ Once the reaction is complete, cool the flask to room temperature to allow for crystallization.
[10]

¢ Collect the solid product by filtration.[10]
¢ Wash the filter cake with deionized water.[10]

¢ Dry the product to obtain Dimethyl 5-nitroisophthalate. The reported yield for this method
is 98%.[10]

Applications in Organic Synthesis

Dimethyl 5-nitroisophthalate is a valuable starting reagent for the synthesis of more complex
molecules.[1][3] It has been utilized in the preparation of 5-nitro-1,3-bis(ethylenediamine) and
5-nitroisophthaldihydrazide.[1][3]

Dimethyl 5-nitroisophthalate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.chemicalbook.com/synthesis/dimethyl-5-nitroisophthalate.htm
https://www.chemicalbook.com/synthesis/dimethyl-5-nitroisophthalate.htm
https://www.chemicalbook.com/synthesis/dimethyl-5-nitroisophthalate.htm
https://www.benchchem.com/product/b082987?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/dimethyl-5-nitroisophthalate.htm
https://www.benchchem.com/product/b082987?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9205602.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/237361
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9205602.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/237361
https://www.benchchem.com/product/b082987?utm_src=pdf-body-img
https://www.benchchem.com/product/b082987?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

e 1. Dimethyl 5-nitroisophthalate | 13290-96-5 [chemicalbook.com]

e 2. 1,3-Benzenedicarboxylic acid, 5-nitro-, dimethyl ester [webbook.nist.gov]
o 3. 5-YE(EFE R R ES 98% | Sigma-Aldrich [sigmaaldrich.com]

e 4. chembk.com [chembk.com]

e 5. Dimethyl 5-nitroisophthalate | CLO0HI9NOG | CID 83316 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 6. Dimethyl 5-nitroisophthalate(13290-96-5) 1H NMR spectrum [chemicalbook.com]
e 7. Dimethyl 5-nitroisophthalate(13290-96-5) IR2 spectrum [chemicalbook.com]

» 8. Dimethyl 5-nitroisophthalate(13290-96-5) IR Spectrum [m.chemicalbook.com]

e 9. 1,3-Benzenedicarboxylic acid, 5-nitro-, dimethyl ester [webbook.nist.gov]

» 10. Dimethyl 5-nitroisophthalate synthesis - chemicalbook [chemicalbook.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Dimethyl 5-
nitroisophthalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082987#dimethyl-5-nitroisophthalate-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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